5-ethyl-2,3-dihydro-1H-inden-2-amine

• IUPAC Name: 5-ethyl-2,3-dihydro-1H-inden-2-amine
• InChI: InChI=1S/C11H15N/c1-2-8-3-4-9-6-11(12)7-10(9)5-8/h3-5,11H,2,6-7,12H2,1H3
• InChI Key: QFVLPPKNLMAKEX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(CC(C2)N)C=C1
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol

Description

5-ethyl-2,3-dihydro-1H-inden-2-amine , also known as 5,6-diethyl-2,3-dihydro-1H-inden-2-amine , is a chemical compound with the molecular formula C₁₃H₂₀ClN . It is a white solid and its hydrochloride salt form is commonly used in research and chemical applications. The compound’s IUPAC name is 5,6-diethyl-2,3-dihydro-1H-inden-2-ylamine hydrochloride .

Synthesis Analysis

• Hydrolysis : The final compound is hydrolyzed in the presence of a base to obtain 5,6-diethyl-2,3-dihydro-1H-inden-2-amine .

Molecular Structure Analysis

The molecular structure of 5-ethyl-2,3-dihydro-1H-inden-2-amine consists of an indene ring system with an ethyl group attached at positions 5 and 6. The amine group is located at position 2. The hydrochloride salt form adds a chloride ion to the amine nitrogen.

Scientific Research Applications

Synthesis and Chemical Transformations

Efficient Synthesis of 5,6-Diethyl-2,3-dihydro-1H-inden-2-amine Hydrochloride An efficient and economical synthesis path for 5,6-diethyl-2,3-dihydro-1H-inden-2-amine hydrochloride has been developed. This synthesis starts from 2-aminoindan, a readily available material, and proceeds through a six-step process with a 49% overall yield. Key steps include regioselective Friedel-Crafts acetylations and hydrogenations, highlighting a significant method for producing this compound with high regioselectivity and avoiding halogenated solvents (Prashad et al., 2006).

Polymorphism in Pharmaceutical Compounds A study on ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride reveals challenges in characterizing polymorphic forms of investigational pharmaceutical compounds. Spectroscopic and diffractometric techniques, including solid-state NMR and X-ray diffraction, were utilized to distinguish between these forms, underlining the importance of analytical techniques in pharmaceutical development (Vogt et al., 2013).

Metal Complexes with Novel Schiff Bases Research into the synthesis and structural properties of novel compounds derived from 4-amino-5-(thien-2-yl ethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one and their complexes with Cu(II), Ni(II), and Fe(II) showcases the potential for creating new materials with interesting magnetic and spectral properties. These studies contribute to the understanding of metal coordination chemistry and offer insights into designing new functional materials (Sancak et al., 2007).

Safety and Hazards

• Safety Information : Refer to the provided MSDS for safety precautions and handling instructions.
• Availability : Pricing and availability information is not currently available.